Cas no 773872-73-4 (4-(Pentafluorosulfur)benzyl alcohol)

4-(Pentafluorosulfur)benzyl alcohol structure
773872-73-4 structure
Product Name:4-(Pentafluorosulfur)benzyl alcohol
CAS No:773872-73-4
MF:C7H7F5OS
MW:234.186898469925
MDL:MFCD06203063
CID:3042113
PubChem ID:58360645
Update Time:2024-10-27

4-(Pentafluorosulfur)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 4-(Pentafluorothio)benzyl alcohol
    • 4-(Pentafluorosulfur)benzyl alcohol
    • JS-4012
    • 773872-73-4
    • [4-(pentafluoro-lambda6-sulfanyl)phenyl]methanol
    • AKOS015956763
    • SCHEMBL2217763
    • MFCD06203063
    • G66632
    • [4-(PENTAFLUORO-??-SULFANYL)PHENYL]METHANOL
    • MDL： MFCD06203063
    • Inchi： 1S/C7H7F5OS/c8-14(9,10,11,12)7-3-1-6(5-13)2-4-7/h1-4,13H,5H2
    • InChI Key： QKEQGUCFBIRBAU-UHFFFAOYSA-N
    • SMILES： C1=C(S(F)(F)(F)(F)F)C=CC(CO)=C1

Computed Properties

  • Exact Mass: 234.01377683g/mol
  • Monoisotopic Mass: 234.01377683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 21.2Ų

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4-(Pentafluorosulfur)benzyl alcohol Suppliers

Amadis Chemical Company Limited
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(CAS:773872-73-4)4-(Pentafluorosulfur)benzyl alcohol
Order Number:A1051485
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:33
Price ($):156.0/346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:773872-73-4)4-(Pentafluorosulfur)benzyl alcohol
A1051485
Purity:99%/99%
Quantity:250mg/1g
Price ($):156.0/346.0
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